Cas no 1450590-76-7 (4,7-Bis(5-bromo-4-hexylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole)

• Product Name: 4,7-Bis(5-bromo-4-hexylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole
• CAS No: 1450590-76-7
• MF: C₂₆H₂₈Br₂F₂N₂S₃
• MW: 662.513728141785
• CID: 3043218
• PubChem ID: 89760892
• Update Time: 2025-04-21

4,7-Bis(5-bromo-4-hexylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-bis(5-bromo-4-hexylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole
• 4,7-bis(5-bromo-4-hexylthiophen-2-yl)-5,6-difluoro-2,1,3-benzothiadiazole
• A926657
• 4,7-Bis(4-hexyl-5-bromothiophene-2-yl)-5,6-difluoro-2,1,3-benzothiadiazole
• SCHEMBL15200760
• 1450590-76-7
• C6-ffDTBT-2Br
• DS-19493
• AKOS030632834
• 4,7-Bis(5-bromo-4-hexylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole

• Inchi： 1S/C26H28Br2F2N2S3/c1-3-5-7-9-11-15-13-17(33-25(15)27)19-21(29)22(30)20(24-23(19)31-35-32-24)18-14-16(26(28)34-18)12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： XJWNRSCLIAJISP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=C(C(=C(C3C2=NSN=3)C2=CC(=C(S2)Br)CCCCCC)F)F)S1)CCCCCC

Computed Properties

• Exact Mass: 661.97289 g/mol
• Monoisotopic Mass: 659.97494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 111
• Molecular Weight: 662.5

Experimental Properties

• Boiling Point: 614.1±50.0°C at 760 mmHg

4,7-Bis(5-bromo-4-hexylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C